2-chloro-N-({[2-chloro-5-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 2-chloro-N-[[2-chloro-5-(trifluoromethyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C15H9Cl2F3N2OS/c16-10-4-2-1-3-9(10)13(23)22-14(24)21-12-7-8(15(18,19)20)5-6-11(12)17/h1-7H,(H2,21,22,23,24)
• InChI Key: BMTVFXCQRYYOLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C(F)(F)F)Cl)Cl
• Molecular Formula: C15H9Cl2F3N2OS
• Molecular Weight: 393.2 g/mol

Description

The compound “2-chloro-N-({[2-chloro-5-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide” is an organic compound containing a benzamide group, a carbonothioyl group, and a trifluoromethyl group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate benzamide derivative with a compound containing the carbonothioyl group. The trifluoromethyl group could be introduced using a variety of methods, such as the use of trifluoromethylating reagents.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the benzamide moiety), a carbonothioyl group, and a trifluoromethyl group. These groups could influence the compound’s physical and chemical properties, such as its polarity, reactivity, and potential for forming hydrogen bonds.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present in its structure. For example, the benzamide group could undergo reactions typical of amides, such as hydrolysis. The carbonothioyl group could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, compounds containing a trifluoromethyl group can sometimes be associated with toxicity issues.

Future Directions

The future directions for research on this compound could include further studies to elucidate its physical and chemical properties, investigations into its potential applications, and the development of methods for its synthesis.